2-Nitro-4-(4-trifluoromethoxyphenyl)phenol

• IUPAC Name: 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8F3NO4/c14-13(15,16)21-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)17(19)20/h1-7,18H
• InChI Key: LISJPRIETQHWPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-])OC(F)(F)F
• Molecular Formula: C13H8F3NO4
• DSSTOX Substance ID: DTXSID80686326
• Molecular Weight: 299.20 g/mol
• CAS No.: 1191040-96-6

Description

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol: is an organic compound with the molecular formula C13H8F3NO4 It is characterized by the presence of a nitro group (-NO2) and a trifluoromethoxy group (-OCF3) attached to a phenolic ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol typically involves the nitration of 4-(4-trifluoromethoxyphenyl)phenol. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the aromatic ring.

Industrial Production Methods: Industrial production of this compound may involve similar nitration processes but on a larger scale. The reaction conditions are optimized to maximize yield and purity while minimizing by-products. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography may be employed to achieve high-quality product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The nitro group in 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol can undergo reduction reactions to form corresponding amines.

Reduction: The compound can be reduced using reagents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like sodium borohydride.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or potassium permanganate can be used as oxidizing agents.

Reduction: Sodium borohydride or catalytic hydrogenation can be employed.

Substitution: Alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide.

Major Products:

Reduction: The major product of reduction is the corresponding amine derivative.

Substitution: Depending on the substituent introduced, various derivatives of the original compound can be synthesized.

Scientific Research Applications

Chemistry: 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol is used as an intermediate in the synthesis of more complex organic molecules. Its unique functional groups make it a valuable building block in organic synthesis.

Biology and Medicine: The compound’s derivatives may exhibit biological activity, making it a potential candidate for drug development and medicinal chemistry research. Its structural features could be explored for designing inhibitors or activators of specific biological pathways.

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and materials science. Its unique properties may contribute to the development of new materials with desired characteristics.

Mechanism of Action

The mechanism of action of 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol largely depends on its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the trifluoromethoxy group can influence the compound’s lipophilicity and electronic properties. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects.

Comparison with Similar Compounds

• 2-Nitro-4-(trifluoromethyl)phenol
• 4-Hydroxy-3-nitrobenzotrifluoride
• 4-Chloro-3-nitrobenzotrifluoride

Comparison: Compared to similar compounds, 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol is unique due to the presence of both a nitro group and a trifluoromethoxy group. This combination imparts distinct chemical and physical properties, such as increased stability and specific reactivity patterns. The trifluoromethoxy group can enhance the compound’s lipophilicity, making it more suitable for applications requiring membrane permeability.